2-chloroethoxy-acetic acid-N,N-dimethylamide

• Molecular Formula: C6H12ClNO2
• Molecular Weight: 165.62 g/mol
• IUPAC Name: 2-(2-chloroethoxy)-N,N-dimethylacetamide
• InChI: InChI=1S/C6H12ClNO2/c1-8(2)6(9)5-10-4-3-7/h3-5H2,1-2H3
• InChI Key: UZXAZDIQPVOMCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COCCCl

Description

2-chloroethoxy-acetic acid-N,N-dimethylamide is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 ml of dichloromethane are transferred into a round bottom flask of 250 ml volume and 30.0 g (0.2 mol) 2-hydroxyethoxy-acetic acid-N,N-dimethylamide are added. The vessel is cooled on ice and 25.0 g (0.21 mole) of thionyl chloride are added to it dropwise in 10 minutes. The reaction mixture is stirred at room temperature for 20 minutes, and the solvent is evaporated in vacuo (260 Pa) at 50° C. Thus 33.2, g (99%) of title compound are obtained, which has higher purity than 95% by gas chromatographic analysis. Optionally the product can be purified by vacuum distillation (boiling temperature 85-86° C. at 1.3 Pa).